2-[2-(2-Chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid

• CAS No.: 89723-91-1
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol
• IUPAC Name: 2-[2-(2-chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-8-12(13(16)17)15-11(18-8)7-6-9-4-2-3-5-10(9)14/h2-7H,1H3,(H,16,17)
• InChI Key: QMCQZYJORFSDOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C=CC2=CC=CC=C2Cl)C(=O)O

Description

2-[2-(2-Chlorophenyl)ethenyl]-5-methyl-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H10ClNO3 and its molecular weight is 263.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 2-(2-chlorostyryl)-5-methyl-4-oxazolecarboxylate (6.0 g) was added to a mixture of ethanol (42 ml) and 2N sodium hydroxide (21 ml) and the whole mixture was heated on a water bath at 100° C. for dissolution. New crystals (sodium salt) immediately precipitated out. They were dissolved by addition of water and the solution was acidified with acetic acid to give 2-(2-chlorostyryl)-5-methyl-4-oxazolecarboxylic acid as crystals; yield 5.2 g (96.3%). Recrystallization from acetic acid-water gave colorless needles. melting at 223°-224° C.

Synthesis routes and methods II

Procedure details